Cas no 2679826-85-6 ((6R)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid)

• Product Name: (6R)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid
• CAS No: 2679826-85-6
• MF: C₉H₈F₃N₃O₃
• MW: 263.173332214355
• CID: 5644342
• PubChem ID: 165915728
• Update Time: 2025-11-01

(6R)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (6R)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• EN300-28281331
• 2679826-85-6
• (6R)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid

• Inchi： 1S/C9H8F3N3O3/c10-9(11,12)8(18)15-2-5-4(13-3-14-5)1-6(15)7(16)17/h3,6H,1-2H2,(H,13,14)(H,16,17)/t6-/m1/s1
• InChI Key： FHAIOFACUQHRGM-ZCFIWIBFSA-N
• SMILES： FC(C(N1CC2=C(C[C@@H]1C(=O)O)N=CN2)=O)(F)F

Computed Properties

• Exact Mass: 263.05177561g/mol
• Monoisotopic Mass: 263.05177561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.3Ų

Additional information on (6R)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid

Introduction to (6R)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic Acid (CAS No. 2679826-85-6)

(6R-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2679826-85-6, belongs to the imidazo[4,5-c]pyridine class of molecules, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of this compound features a fused imidazole and pyridine ring system, with a crucial acetyl group attached at the 5-position and a carboxylic acid moiety at the 6-position. The presence of the 2,2,2-trifluoroacetyl group introduces fluorine atoms into the molecule, which can significantly influence its pharmacokinetic properties and enhance its binding affinity to biological targets. This modification is particularly noteworthy in medicinal chemistry, as fluorinated compounds often exhibit improved metabolic stability and bioavailability.

In recent years, there has been a growing interest in imidazo[4,5-c]pyridine derivatives due to their potential as scaffolds for the development of novel therapeutic agents. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The specific configuration of this compound, particularly the (6R) stereochemistry at the 6-position of the imidazole ring, is critical for its biological activity. Stereoisomers can exhibit vastly different pharmacological profiles, making the precise control of stereochemistry essential in drug design.

The synthesis of (6R-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the trifluoroacetyl group necessitates specialized synthetic methodologies to achieve regioselectivity and avoid unwanted side reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are often employed in its preparation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Preclinical studies have demonstrated that derivatives of imidazo[4,5-c]pyridine can modulate key signaling pathways involved in inflammation and cell proliferation. The trifluoroacetyl group enhances the compound's interaction with biological targets by increasing its lipophilicity and reducing its susceptibility to enzymatic degradation. These properties make it an attractive candidate for further development into a therapeutic agent.

The carboxylic acid functionality at the 6-position provides an additional site for chemical modification, allowing researchers to explore various derivatization strategies. For instance, esterification or amidation of this carboxylic acid group can yield new analogs with tailored pharmacological properties. Such modifications are crucial for optimizing drug candidates for clinical trials by improving their solubility, stability, and target specificity.

In the context of current research trends in medicinal chemistry, this compound exemplifies the importance of structural diversity and functional group optimization. The integration of fluorine atoms into heterocyclic frameworks has emerged as a powerful strategy for enhancing drug-like properties. The (CAS No. 2679826-85-6) molecule represents a significant advancement in this area and serves as a valuable tool for investigating new therapeutic modalities.

The biological activity of (6R-5-(2,2-difluoroacetyl)-1H-indolo[3',2':1',2"]quinoxaline-8-carboxylic acid) has been extensively studied in vitro using various cell lines and enzyme assays. Initial investigations have revealed promising interactions with proteins involved in cancer metabolism and immune response modulation. These findings align with recent publications that highlight imidazo[4h-pyrrolo][1h]-benzimidazoles as potential candidates for treating neurodegenerative disorders.

The role of stereochemistry in determining biological activity cannot be overstated. The (S)-configuration at the stereogenic center has been shown to enhance binding affinity to certain protein targets compared to its (R)-enantiomer. This observation underscores the need for rigorous stereochemical control during synthetic procedures to ensure that only the most active enantiomer is produced.

The future prospects for (6R-5-(trifluoroacetyl)-1H-indolo[3',2':1',2"]quinoxaline-8-carboxylic acid) include further exploration of its pharmacological profile through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule， researchers can identify key structural elements that contribute to its biological activity and develop more potent derivatives.

The synthesis and characterization of this compound also highlight advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools are essential for confirming molecular structure and purity， ensuring that subsequent biological evaluations are performed on high-quality samples。

In conclusion， (6R-5-(trifluoroacetyl)-1H-indolo[3',2':1',2"]quinoxaline-8-carboxylic acid) represents a significant contribution to the field of pharmaceutical chemistry。 Its unique structural features， combined with promising preclinical data， make it a valuable asset for drug discovery efforts aimed at developing novel therapeutics。 As research continues to uncover new applications for imidazo[4h-pyrrolo][1h]-benzimidazoles， compounds like this will play an increasingly important role in advancing medical science。